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Compound of Interest

Compound Name: Trimidox

Cat. No.: B1662404

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trimidox is a compound with relevance in biomedical research, particularly in the fields of
oncology and cell biology. However, the name "Trimidox" can be ambiguous, referring to two
distinct substances. One is a veterinary antibacterial agent combining Trimethoprim and
Sulfadoxine.[1][2] The second, and the focus of these application notes, is the ribonucleotide
reductase inhibitor with the CAS Number 95933-74-7.[3][4][5] This document pertains
exclusively to the latter, a compound investigated for its potential as an anticancer agent.

Trimidox (N,3,4,5-tetrahydroxy-benzenecarboximidamide) is a specific inhibitor of
ribonucleotide reductase (RNR).[3][5] RNR is a critical enzyme responsible for the conversion
of ribonucleotides to deoxyribonucleotides, a rate-limiting step in the synthesis of DNA.[6] By
inhibiting this enzyme, Trimidox disrupts DNA synthesis and repair, leading to cell cycle arrest
and apoptosis, particularly in rapidly proliferating cells like cancer cells.[6][7] Its mechanism of
action makes it a valuable tool for studying DNA replication and for investigating novel cancer
therapeutics.

These application notes provide a detailed protocol for the preparation of a Trimidox stock
solution using Dimethyl Sulfoxide (DMSQO), a common solvent for water-insoluble compounds
in biological research.
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Data Presentation

A summary of the key quantitative data for Trimidox (CAS 95933-74-7) is presented in the
table below for easy reference.

Property Value Reference(s)
CAS Number 95933-74-7 [3][41[5]
Molecular Formula C7HsN204 [31[5]
Molecular Weight 184.2 g/mol [3B1141[5]
Appearance Crystalline solid

Purity >98%

Solubility in DMSO Approx. 25 mg/mL [819]
Solubility in DMF Approx. 20 mg/mL [1][4]

Storage Temperature -20°C [4]

= 4 years (when stored

Stability properly)

Experimental Protocols
Protocol 1: Preparation of a 10 mM Trimidox Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Trimidox in DMSO. The
concentration can be adjusted based on experimental needs and the solubility limit.

Materials:
e Trimidox (CAS 95933-74-7), crystalline solid
e Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials
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o Calibrated analytical balance

o Vortex mixer

» Pipettes and sterile pipette tips
Procedure:

Pre-weighing Preparation: Before opening, bring the vial of Trimidox to room temperature to
prevent condensation of moisture onto the compound.

Weighing Trimidox: Carefully weigh out 1.842 mg of Trimidox powder using an analytical
balance and place it into a sterile microcentrifuge tube.

Adding DMSO: Add 1 mL of anhydrous/sterile DMSO to the microcentrifuge tube containing
the Trimidox powder.

Dissolving Trimidox: Close the tube tightly and vortex thoroughly until the Trimidox is
completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.
Visually inspect the solution to ensure no solid particles remain.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C.

Working Solution Preparation: For cell culture experiments, the DMSO stock solution should
be diluted with the appropriate agueous buffer or cell culture medium to the final desired
concentration. Note that Trimidox is sparingly soluble in aqueous buffers.

Safety Precautions:
Trimidox should be handled as a hazardous material.

Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,
and safety glasses, when handling the compound and its solutions.

Work in a well-ventilated area or a chemical fume hood.

Refer to the product's Safety Data Sheet (SDS) for complete safety information.[8]
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Visualizations
Trimidox Mechanism of Action

The following diagram illustrates the signaling pathway through which Trimidox inhibits
ribonucleotide reductase and induces apoptosis.
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Trimidox Signaling Pathway
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Caption: Trimidox inhibits RNR, leading to apoptosis via p53 and JNK pathways.
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Experimental Workflow for Stock Solution Preparation

This diagram outlines the workflow for preparing a Trimidox stock solution.

Workflow for Trimidox Stock Solution Preparation
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Caption: Step-by-step workflow for preparing Trimidox stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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